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Compound of Interest

Compound Name: 5-Ethyl cytidine
Cat. No.: B15597620
Get Quote
\ J

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with 5-Ethyl cytidine. The following procedures and
recommendations are designed to ensure safe handling, use, and disposal of this compound in
a laboratory setting.

Physicochemical Properties

While specific data for 5-Ethyl cytidine is not readily available, the following table summarizes
the properties of similar nucleoside analogs, which can serve as a general reference.
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5-Ethynyl-cytidine (5-EC) Cytidine 5'-

Property

[1]1[2] monophosphate[3][4]
Molecular Formula C11H13N30s[1] CoH14N30sP[3]
Molecular Weight 267.24 g/mol [1] 323.2 g/mol [3]
Physical State Solid[1] Solid[3][4]
Appearance White to off-white[1] No information available[3]
Solubility DMSO[1] No information available[3]

N -20 °C, dry and under inert Refrigerated, dry, cool, well-

Storage Conditions _

gas[1] ventilated[3]
Melting Point Not available 222 °C [ 431.6 °F[3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following table outlines the minimum required PPE for handling 5-Ethyl cytidine.
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Body Part

Recommended PPE

Hands

Disposable nitrile gloves are the minimum
requirement.[5] For tasks with a higher risk of
exposure, consider double-gloving.[6] Gloves

should be changed immediately if contaminated.

[6]

Eyes/Face

Safety glasses with side shields are the
minimum requirement.[5] A face shield should
be worn in addition to safety glasses or goggles

when there is a splash hazard.[5][7]

Body

A lab coat or gown is required to protect clothing
and skin from potential splashes.[6][7] For
procedures with a higher risk of contamination,
a solid-front gown or a disposable suit may be

necessary.

Respiratory

For handling the solid compound where dust
may be generated, a respirator (e.g., N95) is
recommended.[7] Work should be conducted in
a well-ventilated area or a chemical fume hood

to minimize inhalation exposure.[8]

Feet

Closed-toe shoes must be worn at all times in
the laboratory.[5][7]

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the procedural steps for the safe handling of 5-Ethyl cytidine

from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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